Cas no 872285-16-0 (2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester
• CAS No: 872285-16-0
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5248890
• Update Time: 2025-10-28

2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester

• Inchi： 1S/C12H11ClO3/c1-7-9-5-8(6-13)3-4-10(9)16-11(7)12(14)15-2/h3-5H,6H2,1-2H3
• InChI Key： AEDJUBWORJBIRW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCl)C=C2C(C)=C1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester

Comprehensive Overview of 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester (CAS No. 872285-16-0)

2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester (CAS No. 872285-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzofuran derivative is characterized by the presence of a chloromethyl group at the 5-position and a methyl ester functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "benzofuran derivatives," "chloromethyl compounds," and "methyl ester applications" to understand its potential uses.

The compound's molecular structure, featuring a benzofuran core, aligns with the growing interest in heterocyclic compounds for drug discovery. Recent trends in green chemistry and sustainable synthesis have also highlighted the demand for efficient methods to produce such intermediates. Queries like "how to synthesize benzofuran derivatives" or "applications of chloromethyl groups in pharmaceuticals" reflect the curiosity surrounding this compound. Its role in developing bioactive molecules further underscores its relevance in modern research.

From a technical perspective, CAS No. 872285-16-0 is often explored for its reactivity in cross-coupling reactions and functional group transformations. The methyl ester moiety, in particular, is a key feature for further derivatization, enabling the creation of amides or carboxylic acids. Searches for "methyl ester hydrolysis conditions" or "chloromethyl group reactivity" are common among chemists working with this compound. Its stability under various conditions also makes it a candidate for high-throughput screening in medicinal chemistry.

In the context of industrial applications, 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester is frequently discussed in forums and publications focusing on fine chemicals and custom synthesis. The compound's potential in crop protection and material science has also been noted, with searches like "benzofuran in agrochemicals" gaining traction. Its compatibility with catalysis and polymer chemistry further expands its utility beyond traditional domains.

Safety and handling of CAS No. 872285-16-0 are critical considerations, though it is not classified under restricted categories. Researchers often seek information on "benzofuran derivative storage" or "chloromethyl compound safety protocols" to ensure compliance with laboratory standards. The compound's spectroscopic data (e.g., NMR, IR) and chromatographic purity are also frequently requested, reflecting its analytical importance.

Looking ahead, the demand for 2-Benzofurancarboxylic acid, 5-(chloromethyl)-3-methyl-, methyl ester is expected to rise, driven by innovations in drug design and materials engineering. Its integration into machine learning-driven discovery platforms and automated synthesis workflows exemplifies its alignment with cutting-edge technologies. As the scientific community continues to explore its potential, this compound remains a focal point for interdisciplinary research.